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Compound of Interest

Tetrabutylammonium
Compound Name:
Dichlorobromide

Cat. No.: B076075

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for the proper disposal of Tetrabutylammonium Dichlorobromide,
ensuring operational safety and regulatory compliance. Due to the limited availability of a
specific Safety Data Sheet (SDS) for Tetrabutylammonium Dichlorobromide, this guidance
is supplemented with information from the closely related compound, Tetrabutylammonium
Bromide, and general principles of hazardous waste management.

Key Data and Hazard Profile

Tetrabutylammonium Dichlorobromide is a quaternary ammonium salt that requires careful
handling. The following table summarizes its known properties and hazard information.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076075?utm_src=pdf-interest
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Chemical Formula Ci6H36BrCI2N PubChem[1]
Molecular Weight 393.3 g/mol PubChem[1]
Light yellow to yellow to green Tokyo Chemical Industry Co.,
Appearance
powder to crystal Ltd.
) Tokyo Chemical Industry Co.,
Purity >97.0%
Ltd.
CAS Number 13053-75-3 PubChem[1]
H315: Causes skin
GHS Hazard Statements irritationH319: Causes serious PubChem[1]

eye irritation

Incompatible Materials

Strong oxidizing agents

Fisher Scientific[2]

Hazardous Decomposition

Thermal decomposition may
produce tributylamine and

butene.

Benchchem|3]

Experimental Protocol for Disposal

The proper disposal of Tetrabutylammonium Dichlorobromide should be conducted in a

controlled laboratory setting, adhering to all institutional and regulatory guidelines. The

following protocol outlines the necessary steps for safe disposal.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety

goggles, and a lab coat.[4]

2. Waste Segregation and Labeling:

e Do not mix Tetrabutylammonium Dichlorobromide with other waste streams unless

compatibility is confirmed.[5]
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o Collect all waste in a designated, properly labeled, and sealed container. The label should
clearly state "Hazardous Waste" and include the chemical name.

3. Small Spills Cleanup:

 In the event of a small spill, carefully sweep up the solid material, avoiding dust generation.

[6]
¢ Place the collected material into a sealed container for disposal.

o Clean the spill area with a suitable solvent (such as water, if the material is not water-
reactive), followed by soap and water. Collect all cleaning materials for disposal as
hazardous waste.

4. Disposal of Unused or Contaminated Material:

e Unused or contaminated Tetrabutylammonium Dichlorobromide must be disposed of as
hazardous waste.

e Do not dispose of this chemical down the drain or in regular trash.[2][5]

o Arrange for collection by a licensed hazardous waste disposal company. Ensure compliance
with all local, state, and federal regulations.[5][6]

5. Decontamination of Empty Containers:

« Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be
collected and disposed of as hazardous waste.

e Puncture the container to prevent reuse before disposal.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tetrabutylammonium Dichlorobromide.
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Disposal Workflow for Tetrabutylammonium Dichlorobromide
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Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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